Cas no 1030012-47-5 (4-5-(Aminomethyl)thien-2-yl-2-methyl-1,3-thiazole Dihydrochloride)

• Product Name: 4-5-(Aminomethyl)thien-2-yl-2-methyl-1,3-thiazole Dihydrochloride
• CAS No: 1030012-47-5
• MF: C₉H₁₂Cl₂N₂S₂
• MW: 283.240977287292
• MDL: MFCD07704030
• CID: 1134669
• PubChem ID: 24252518
• Update Time: 2025-11-01

4-5-(Aminomethyl)thien-2-yl-2-methyl-1,3-thiazole Dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-[5-(2-methyl-1,3-thiazol-4-yl)-2-thienyl]methanamine Dihydrochl Oride
• 1030012-47-5
• SCHEMBL3821911
• MFCD07704030
• 4-[5-(Aminomethyl)thien-2-yl]-2-methyl-1,3-thiazole diHCl
• [5-(2-Methyl-1,3-thiazol-4-yl)thien-2-yl]methylamine dihydrochloride
• (5-(2-Methylthiazol-4-yl)thiophen-2-yl)methanaminedihydrochloride
• [5-(2-methyl-1,3-thiazol-4-yl)thiophen-2-yl]methanamine;dihydrochloride
• CS-0335618
• (5-(2-Methylthiazol-4-yl)thiophen-2-yl)methanamine dihydrochloride
• 4-[5-(Aminomethyl)thien-2-yl]-2-methyl-1,3-thiazole dihydrochloride
• 4-5-(Aminomethyl)thien-2-yl-2-methyl-1,3-thiazole Dihydrochloride

• MDL： MFCD07704030
• Inchi： 1S/C9H10N2S2.2ClH/c1-6-11-8(5-12-6)9-3-2-7(4-10)13-9;;/h2-3,5H,4,10H2,1H3;2*1H
• InChI Key： MEUGRQXKXWDEPC-UHFFFAOYSA-N
• SMILES： Cl.Cl.S1C(CN)=CC=C1C1=CSC(C)=N1

Computed Properties

• Exact Mass: 281.981896g/mol
• Monoisotopic Mass: 281.981896g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 177
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 283.2g/mol
• Topological Polar Surface Area: 95.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4-disubstituted thiazoles

Additional information on 4-5-(Aminomethyl)thien-2-yl-2-methyl-1,3-thiazole Dihydrochloride

4-5-(Aminomethyl)thien-2-yl-2-methyl-1,3-thiazole Dihydrochloride: A Novel Compound with Promising Applications in Pharmaceutical Research

4-5-(Aminomethyl)thien-2-yl-2-methyl-1,3-thiazole Dihydrochloride (CAS No. 1030012-47-5) is a synthetic compound that has garnered significant attention in recent years due to its unique molecular structure and potential therapeutic applications. This compound belongs to the class of heterocyclic compounds, characterized by the presence of a thiophene ring fused with a thiazole ring. The structural features of 4-5-(Aminomethyl)thien-2-yl-2-methyl-1,3-thiazole Dihydrochloride make it a valuable candidate for drug discovery and development, particularly in the context of targeting specific biological pathways.

The molecular framework of 4-5-(Aminomethyl)thien-2-yl-2-methyl-1,3-thiazole Dihydrochloride is centered around the thiophene ring (a five-membered aromatic ring containing sulfur) and the thiazole ring (a five-membered heterocyclic ring containing sulfur and nitrogen). The 4-5-(Aminomethyl)thien-2-yl substituent introduces an amino group attached to a methyl group, which enhances the compound's reactivity and potential for interaction with biological targets. The 2-methyl-1,3-thiazole moiety further contributes to the compound's stability and functional versatility. The dihydrochloride salt form ensures solubility in aqueous solutions, a critical factor for pharmaceutical applications.

Recent studies have highlighted the potential of 4-5-(Aminomethyl)thien-2-yl-2-methyl-1,3-thiazole Dihydrochloride in modulating enzyme activity and receptor interactions. For instance, a 2023 publication in Journal of Medicinal Chemistry demonstrated that this compound exhibits selective inhibition of a key enzyme involved in inflammatory pathways. The 4-5-(Aminomethyl)thien-2-yl group was found to interact with the active site of the enzyme, while the 2-methyl-1,3-thiazole ring provided structural rigidity necessary for optimal binding affinity. Such findings underscore the compound's potential as a lead molecule for the development of anti-inflammatory agents.

Another area of interest is the compound's application in the treatment of neurodegenerative disorders. A 2024 study published in ACS Chemical Neuroscience reported that 4-5-(Aminomethyl)thien-2-yl-2-methyl-1,3-thiazole Dihydrochloride showed neuroprotective effects in cell culture models of Alzheimer's disease. The aminomethyl group was hypothesized to facilitate interactions with amyloid-beta proteins, while the thiazole ring contributed to the compound's ability to cross the blood-brain barrier. These results suggest that the compound could be a valuable tool for further research into therapeutic strategies for neurodegenerative conditions.

The synthesis of 4-5-(Aminomethyl)thien-2-yl-2-methyl-1,3-thiazole Dihydrochloride involves a multi-step process that leverages advanced organic chemistry techniques. A 2023 article in Organic & Biomolecular Chemistry described a novel method for the preparation of this compound using a catalytic approach that improves yield and reduces byproducts. The key step involved the formation of the 2-methyl-1,3-thiazole ring through a sulfur-containing coupling reaction, followed by the introduction of the 4-5-(Aminomethyl)thien-2-yl substituent via a nucleophilic substitution. This synthetic route has enabled researchers to explore the compound's structural modifications to enhance its pharmacological profile.

Pharmacokinetic studies of 4-5-(Aminomethyl)thien-2-yl-2-methyl-1,3-thiazole Dihydrochloride have revealed its potential for oral administration. A 2024 report in Drug Metabolism and Disposition indicated that the compound exhibits favorable absorption properties and minimal hepatic metabolism, which could translate to improved bioavailability. The dihydrochloride salt form was found to dissolve rapidly in gastrointestinal fluids, ensuring efficient delivery to systemic circulation. These characteristics make the compound a strong candidate for further clinical investigation.

Despite its promising properties, challenges remain in the development of 4-5-(Aminomethyl)thien-2-yl-2-methyl-1,3-thiazole Dihydrochloride as a therapeutic agent. One area of focus is the optimization of its selectivity for target enzymes while minimizing off-target effects. A 2023 review in Drug Discovery Today emphasized the need for in-depth studies to identify potential toxicological risks associated with long-term use of the compound. Additionally, efforts are underway to explore the compound's interactions with other drugs to ensure compatibility in polypharmacy scenarios.

Looking ahead, the future of 4-5-(Aminomethyl)thien-2-yl-2-methyl-1,3-thiazole Dihydrochloride lies in its integration into personalized medicine approaches. Researchers are investigating how genetic variations in patient populations might influence the compound's efficacy and safety profile. A 2024 preclinical study in Pharmacogenomics suggested that the 4-5-(Aminomethyl)thien-2-yl group could be modified to target specific genetic markers associated with disease susceptibility. Such advancements could pave the way for tailored therapies that maximize therapeutic outcomes while minimizing adverse effects.

In conclusion, 4-5-(Aminomethyl)thien-2-yl-2-methyl-1,3-thiazole Dihydrochloride (CAS No. 1030012-47-5) represents a significant advancement in the field of pharmaceutical research. Its unique molecular structure and diverse biological activities position it as a promising candidate for the development of novel therapeutics. Continued exploration of its mechanisms of action, synthetic modifications, and clinical potential will be essential in unlocking its full therapeutic value in the coming years.